CALCIUM SILICIDE
Overview
Description
Calcium Silicide, also known as Calcium Disilicide, is an inorganic compound, a silicide of calcium . It is a whitish or dark grey to black solid matter with a melting point between 700 and 935°C . It is insoluble in water, but may decompose when subjected to moisture, evolving hydrogen and producing calcium hydroxide .
Synthesis Analysis
Calcium Silicide can be prepared by reacting elemental calcium and silicon at temperatures above 1000 °C . A soft synthetic method for the preparation of silicon sheets in gram-scale quantities by redox-assisted chemical exfoliation (RACE) of calcium disilicide (CaSi2) has been developed .Molecular Structure Analysis
Calcium Silicide exists in two forms: Calcium Monosilicide (CaSi) and Calcium Disilicide (CaSi2) . The molecular formula of Calcium Monosilicide is CaSi and that of Calcium Disilicide is CaSi2 .Chemical Reactions Analysis
The synthesis of silicon nanosheets (SiNSs) without using conventional vacuum processes and vapor deposition is challenging. Mass production of silicon nanosheets with low cost can be achieved using a top-down approach starting from materials including a 2D sheet structure as a fundamental unit .Physical And Chemical Properties Analysis
Calcium Disilicide is a whitish or dark grey to black solid matter with a melting point of 1033 °C . It is insoluble in water, but may decompose when subjected to moisture, evolving hydrogen and producing calcium hydroxide .Scientific Research Applications
Semitransparent and Conductive Films
Calcium silicide (CaSi_2) films exhibit unique properties that make them promising for applications in silicon-based devices. Researchers have explored their structural, optical, and electrical properties for potential use in transparent conductive pads for silicon-based solar cells and the development of infrared photodiodes with a Schottky barrier on p-type silicon. The films' transparency in the photon energy range of 0.2–1.3 eV, combined with high electrical conductivity and reflectivity, underscores their utility in enhancing the efficiency of photovoltaic devices (Galkin et al., 2020).
Targeted siRNA Delivery
Calcium silicide has been investigated for its potential in biomedical applications, specifically in targeted siRNA delivery to the brain. The reactivity of calcium ions with silicic acid released from dissolving porous silicon nanoparticles forms an insoluble calcium silicate shell. This shell can effectively trap and protect an siRNA payload, facilitating its delivery to neuronal tissues, both in vitro and in vivo. The addition of targeting and cell-penetrating peptides enhances gene delivery, highlighting the material's potential in therapeutic applications (Kang et al., 2016).
Semiconductor and Optoelectronics
Calcium silicides have been explored for their semiconductor properties and potential applications in optoelectronics. The formation and characterization of semiconductor Ca_2Si layers on p-type silicon demonstrate their relevance in creating Schottky junctions with unique electronic properties. These findings suggest possibilities for using calcium silicides in various semiconductor applications, including diodes and transistors, to enhance electronic and optoelectronic device performance (Dózsa et al., 2013).
Silicon Nanoparticles for Lithium-Ion Batteries
The chemical synthesis of silicon nanoparticles from calcium silicide (CaSi_2) offers a novel approach to producing anode materials for lithium-ion batteries. By employing a chemical reaction involving CaSi_2, sulfur, and metallic sodium, researchers have produced silicon nanoparticles that exhibit a high reversible capacity as anode materials. This method presents a low-temperature, cost-effective route for generating high-performance anode materials, potentially improving the energy density and longevity of lithium-ion batteries (Wang et al., 2018).
Enhancing Crop Production and Disease Resistance
In agriculture, calcium silicate (CaSiO_3), derived from calcium silicide, has been used to supply silicon as a plant nutrient. Its application has shown to enhance crop production and suppress turf diseases. Research indicates that silicon uptake can improve turf quality and increase resistance against fungal infections, demonstrating the beneficial role of silicon in agricultural practices (Espinosa et al., 2013).
Safety And Hazards
properties
InChI |
InChI=1S/Ca.2Si/q+2;2*-1 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXCKHUMTXOCLPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Si-].[Si-].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaSi2 |
Source
|
| Record name | CALCIUM SILICIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/10738 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
96.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Calcium silicide appears as an off-white solid. Density 2.5 g / cm3., Solid; [IUCLID] Grey to black or brown solid with a repulsive odor; [NJ-HSFS] Grey crystalline powder; [Alfa Aesar MSDS] |
Source
|
| Record name | CALCIUM SILICIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/10738 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Calcium disilicide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12676 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
CID 13848147 | |
CAS RN |
12737-18-7, 12013-56-8 |
Source
|
| Record name | CALCIUM SILICIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/10738 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Calcium disilicide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.431 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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